3-cyano-N-(2,4,6-trimethylphenyl)benzamide

• IUPAC Name: 3-cyano-N-(2,4,6-trimethylphenyl)benzamide
• InChI: InChI=1S/C17H16N2O/c1-11-7-12(2)16(13(3)8-11)19-17(20)15-6-4-5-14(9-15)10-18/h4-9H,1-3H3,(H,19,20)
• InChI Key: NNKOWXLWZSOOEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C2=CC=CC(=C2)C#N)C
• Molecular Formula: C17H16N2O
• Molecular Weight: 264.32 g/mol

Description

3-cyano-N-(2,4,6-trimethylphenyl)benzamide is a chemical compound with potential applications in scientific research. This compound is of interest due to its unique properties and potential for use in various fields of study. In

Mechanism of Action

The mechanism of action of 3-cyano-N-(2,4,6-trimethylphenyl)benzamide is not fully understood. However, research has shown that it works by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
Research has shown that 3-cyano-N-(2,4,6-trimethylphenyl)benzamide has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. It has also been shown to have potential as a neuroprotective agent, protecting neurons from damage and death.

Advantages and Limitations for Lab Experiments

One advantage of using 3-cyano-N-(2,4,6-trimethylphenyl)benzamide in lab experiments is its potential as a therapeutic agent for various diseases. It also has the potential to be used in drug development and discovery. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully exploit its potential therapeutic properties.

Future Directions

There are several future directions for research on 3-cyano-N-(2,4,6-trimethylphenyl)benzamide. One area of interest is in the development of more efficient synthesis methods. Another direction is in the study of its mechanism of action, which could lead to the development of more effective therapeutic agents. Additionally, research could be conducted on its potential as a neuroprotective agent and in the treatment of other diseases.

Synthesis Methods

The synthesis of 3-cyano-N-(2,4,6-trimethylphenyl)benzamide can be achieved through various methods. One such method involves the reaction of 2,4,6-trimethylaniline with cyanogen bromide to form 3-cyano-2,4,6-trimethylaniline. This compound is then reacted with benzoyl chloride to form 3-cyano-N-(2,4,6-trimethylphenyl)benzamide. Other methods involve the use of different reagents and catalysts to achieve the desired product.

Scientific Research Applications

3-cyano-N-(2,4,6-trimethylphenyl)benzamide has potential applications in various fields of scientific research. One area of interest is in the study of cancer. Research has shown that this compound has anti-cancer properties and can inhibit the growth of certain types of cancer cells. It has also been shown to have potential as a therapeutic agent for other diseases such as Alzheimer's and Parkinson's.